Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-methylbenzoyl)amino]benzoate

• Molecular Formula: C27H27N3O4
• Molecular Weight: 457.5 g/mol
• IUPAC Name: methyl 4-(4-benzoylpiperazin-1-yl)-3-[(3-methylbenzoyl)amino]benzoate
• InChI: InChI=1S/C27H27N3O4/c1-19-7-6-10-21(17-19)25(31)28-23-18-22(27(33)34-2)11-12-24(23)29-13-15-30(16-14-29)26(32)20-8-4-3-5-9-20/h3-12,17-18H,13-16H2,1-2H3,(H,28,31)
• InChI Key: SHTQXEBRPDZWKA-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)N3CCN(CC3)C(=O)C4=CC=CC=C4
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)N3CCN(CC3)C(=O)C4=CC=CC=C4

Description

Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-methylbenzoyl)amino]benzoate, also known as MBMB, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of benzamides and has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-methylbenzoyl)amino]benzoate is not fully understood, but it is thought to involve the inhibition of enzymes involved in DNA synthesis and repair. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. It has also been found to inhibit the activity of histone deacetylases, enzymes that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to reduce inflammation and oxidative stress in animal models of disease. This compound has been found to have neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-methylbenzoyl)amino]benzoate has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in high yields. It has been found to have low toxicity and to be well-tolerated in animal studies. However, this compound has some limitations for use in lab experiments. It is a relatively new compound, and its long-term effects are not yet fully understood. It may also have off-target effects that need to be carefully evaluated.

Future Directions

There are several future directions for research on Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-methylbenzoyl)amino]benzoate. One direction is to further investigate its anticancer properties and to explore its potential as a chemotherapeutic agent. Another direction is to study its effects on neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, this compound could be further evaluated for its potential as an antipsychotic and analgesic agent. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential off-target effects.

Synthesis Methods

The synthesis of Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-methylbenzoyl)amino]benzoate involves the reaction of 4-(4-benzoyl-1-piperazinyl) benzoic acid with 3-methylbenzoyl chloride in the presence of triethylamine and N,N-dimethylformamide. The resulting intermediate is then treated with methyl chloroformate to yield this compound. This synthesis method has been optimized to produce high yields of pure this compound.

Scientific Research Applications

Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-methylbenzoyl)amino]benzoate has been widely studied for its potential applications in scientific research. It has been found to have anticancer, antipsychotic, and analgesic properties. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been found to have antipsychotic effects in animal models of schizophrenia and to have analgesic effects in models of neuropathic pain.